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Compound of Interest

Compound Name: Bromo-PEG7-alcohol

Cat. No.: B8096006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical recommendations for the proper storage and handling of

Bromo-PEG7-alcohol (CAS No. 86220-35-1). Adherence to these guidelines is crucial for

maintaining the compound's purity, stability, and ensuring safety in the laboratory.

Introduction
Bromo-PEG7-alcohol is a hydrophilic polyethylene glycol (PEG) linker. It possesses a terminal

hydroxyl group and a bromide group.[1] The PEG chain enhances solubility in aqueous media,

while the bromide serves as an excellent leaving group for nucleophilic substitution reactions,

making it a versatile tool in bioconjugation, drug delivery systems, and the synthesis of

PROTACs.[1][2] The hydroxyl group allows for further chemical modifications.[1] Proper

storage and handling are paramount to prevent degradation and ensure the integrity of this

bifunctional molecule.

Physicochemical Data
A summary of the key physical and chemical properties of Bromo-PEG7-alcohol is presented

below.
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Property Value Source

CAS Number 86220-35-1 BroadPharm[1], ChemScene

Molecular Formula C₁₄H₂₉BrO₇ ChemScene

Molecular Weight 389.28 g/mol ChemScene

Purity ≥98% ChemScene

Appearance Liquid ChemicalBook

Color Colorless to light yellow ChemicalBook

Storage Recommendations
To prevent degradation, Bromo-PEG7-alcohol must be stored under specific conditions. The

primary concerns are temperature, moisture, and light. Conflicting storage temperatures are

reported by various suppliers, likely reflecting differing stability assessments for short-term

versus long-term storage. A conservative approach, detailed below, is recommended.
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Storage Condition Recommendation Rationale & Cited Sources

Long-Term Storage -20°C

Recommended for periods of

months to years to minimize

degradation. This is a common

recommendation for similar,

less stable PEG derivatives.

(BroadPharm; Analogy to

Bromo-PEG6-alcohol, MedKoo

Biosciences)

Short-Term Storage 2°C to 8°C

Suitable for periods of days to

weeks. This temperature range

is recommended by multiple

suppliers. (ChemScene,

ChemicalBook; Analogy to

Bromo-PEG11-alcohol, BOC

Sciences)

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

The compound should be kept

dry to prevent hydrolysis of the

bromide group.

Container
Keep in a tightly sealed

container.

Prevents exposure to moisture

and atmospheric

contaminants.

Light Exposure Protect from light.

Recommended for similar PEG

compounds to prevent light-

induced degradation. (Analogy

to Bromo-PEG2-alcohol,

Biopharma PEG)

Handling and Safety Precautions
Bromo-PEG7-alcohol is intended for research use only. While a specific Safety Data Sheet

(SDS) with comprehensive hazard information is not publicly available from all suppliers,

standard laboratory safety practices for handling chemical reagents should be strictly followed.
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Personal Protective Equipment (PPE)
When handling Bromo-PEG7-alcohol, the following PPE should be worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential vapors.

General Handling Practices
Avoid direct contact with skin, eyes, and clothing.

Prevent inhalation of any mists or vapors.

After handling, wash hands thoroughly.

The compound is typically shipped at ambient temperature, which is considered acceptable

for the short duration of transit. (BroadPharm)

Solubility
The hydrophilic nature of the PEG chain imparts solubility in aqueous solutions and polar

organic solvents. Specific solubility data is limited, but qualitative information for analogous

compounds is available.
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Solvent Solubility Source

Dichloromethane (DCM) Soluble
BroadPharm (for Bromo-

PEG5-alcohol)

Dimethyl sulfoxide (DMSO) Soluble

MedKoo Biosciences (for a

tBu-protected Bromo-PEG2

derivative)

It is recommended to perform small-scale solubility tests in the desired solvent before

proceeding with larger-scale experiments.

Experimental Workflow and Logic
The following diagrams illustrate the recommended workflow for handling Bromo-PEG7-
alcohol and the potential chemical pathways leading to its degradation.
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Receiving and Storage

Experimental Use

Receive Compound
(Ambient Shipping)

Inspect Container for Damage

Log into Inventory

Long-Term Storage
(-20°C, Inert Gas, Dark)

 For > 1 month

Short-Term Storage
(2-8°C, Inert Gas, Dark)

 For < 1 month

Equilibrate to Room Temp
(in desiccator)

Weigh Required Amount
(under inert atmosphere if possible)

Dissolve in Appropriate Solvent

Perform Reaction/
Experiment

Dispose of Waste
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: Workflow for Bromo-PEG7-alcohol from receipt to disposal.
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Potential Degradation Pathways

Bromo-PEG7-alcohol
(R-O-(CH2)2-Br)

Diol Impurity
(R-O-(CH2)2-OH)

 H₂O (Moisture)
(Nucleophilic Substitution)

Aldehyde/Acid Impurity
(R-O-CH(O), R-O-COOH)

 Oxidizing Agent (Air)
(Oxidation of Alcohol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8096006?utm_src=pdf-body-img
https://www.benchchem.com/product/b8096006?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/86220-35-1.html
https://www.medkoo.com/products/26041
https://www.benchchem.com/product/b8096006#storage-and-handling-recommendations-for-bromo-peg7-alcohol
https://www.benchchem.com/product/b8096006#storage-and-handling-recommendations-for-bromo-peg7-alcohol
https://www.benchchem.com/product/b8096006#storage-and-handling-recommendations-for-bromo-peg7-alcohol
https://www.benchchem.com/product/b8096006#storage-and-handling-recommendations-for-bromo-peg7-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8096006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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